Cas no 199273-09-1 (N-Boc-(2-amino-5-bromophenyl)methanol)

N-Boc-(2-amino-5-bromophenyl)methanol is a protected amino alcohol derivative featuring a bromine-substituted aromatic ring and a Boc-protected amine group. This compound is particularly valuable in organic synthesis and pharmaceutical research due to its dual functional groups, which allow for further selective modifications. The Boc group provides stability under basic conditions while remaining cleavable under acidic conditions, facilitating controlled deprotection. The bromine substituent enhances reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. Its well-defined structure and versatility make it a useful intermediate in the synthesis of complex molecules, including bioactive compounds and advanced materials. Proper handling under inert conditions is recommended to preserve its integrity.

N-Boc-(2-amino-5-bromophenyl)methanol structure

199273-09-1 structure

Product Name:N-Boc-(2-amino-5-bromophenyl)methanol

CAS No:199273-09-1

MF:C₁₂H₁₆BrNO₃

MW:302.164342880249

CID:2920098

Update Time:2025-06-07

N-Boc-(2-amino-5-bromophenyl)methanol Chemical and Physical Properties

Names and Identifiers

- N-Boc-(2-amino-5-bromophenyl)methanol
- Inchi： 1S/C12H16BrNO3/c1-12(2,3)17-11(16)14-10-5-4-9(13)6-8(10)7-15/h4-6,15H,7H2,1-3H3,(H,14,16)
- InChI Key： HVRSYHOAPGGHBP-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(CO)C=1)NC(=O)OC(C)(C)C

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 265
XLogP3: 2.8
Topological Polar Surface Area: 58.6

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